Cas no 72876-13-2 (Methyl 3,6-dichloro-5-methylpyrazine-2-carboxylate)

• Product Name: Methyl 3,6-dichloro-5-methylpyrazine-2-carboxylate
• CAS No: 72876-13-2
• MF: C₇H₆Cl₂N₂O₂
• MW: 221.040739536285
• CID: 1092181
• PubChem ID: 12566003
• Update Time: 2025-10-29

Methyl 3,6-dichloro-5-methylpyrazine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3,6-dichloro-5-methylpyrazine-2-carboxylate
• Methyl3,6-dichloro-5-methylpyrazine-2-carboxylate
• 72876-13-2
• SCHEMBL12108293

• Inchi： 1S/C7H6Cl2N2O2/c1-3-5(8)11-4(6(9)10-3)7(12)13-2/h1-2H3
• InChI Key： ZUFXVAUTRMTXAD-UHFFFAOYSA-N
• SMILES： ClC1C(C)=NC(=C(C(=O)OC)N=1)Cl

Computed Properties

• Exact Mass: 219.9806328g/mol
• Monoisotopic Mass: 219.9806328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 52.1Ų

Additional information on Methyl 3,6-dichloro-5-methylpyrazine-2-carboxylate

Methyl 3,6-dichloro-5-methylpyrazine-2-carboxylate (CAS No. 72876-13-2): A Comprehensive Overview

Methyl 3,6-dichloro-5-methylpyrazine-2-carboxylate (CAS No. 72876-13-2) is a specialized chemical compound that has garnered attention in various research and industrial applications. This ester derivative of pyrazine is known for its unique structural properties and potential uses in pharmaceuticals, agrochemicals, and material science. With the increasing demand for novel chemical entities, understanding the characteristics and applications of Methyl 3,6-dichloro-5-methylpyrazine-2-carboxylate is essential for researchers and industry professionals.

The compound belongs to the class of pyrazine derivatives, which are heterocyclic aromatic compounds containing nitrogen atoms. The presence of chlorine and methyl groups in its structure enhances its reactivity and makes it a valuable intermediate in synthetic chemistry. Recent trends in chemical research highlight the growing interest in halogenated pyrazines, particularly for their role in developing new pharmaceutical intermediates and agrochemical formulations.

One of the key features of Methyl 3,6-dichloro-5-methylpyrazine-2-carboxylate is its versatility in chemical reactions. It can undergo various transformations, such as nucleophilic substitution and coupling reactions, making it a useful building block in organic synthesis. Researchers have explored its potential in creating bioactive molecules, especially in the context of drug discovery and development. The compound's structural motifs are often found in molecules with antimicrobial and antifungal properties, aligning with the current focus on combating drug-resistant pathogens.

In the agrochemical sector, Methyl 3,6-dichloro-5-methylpyrazine-2-carboxylate has been investigated for its role in developing new crop protection agents. The compound's ability to act as a precursor for herbicides and fungicides is particularly relevant given the global push for sustainable agriculture. Farmers and agronomists are increasingly seeking eco-friendly alternatives to traditional pesticides, and this compound offers a promising avenue for innovation.

From a commercial perspective, the demand for Methyl 3,6-dichloro-5-methylpyrazine-2-carboxylate is influenced by its applications in high-value industries. Manufacturers and suppliers are focusing on optimizing production processes to meet the needs of pharmaceutical companies and agrochemical firms. The compound's CAS number 72876-13-2 serves as a unique identifier, ensuring accurate sourcing and regulatory compliance in global markets.

Recent advancements in green chemistry have also spurred interest in Methyl 3,6-dichloro-5-methylpyrazine-2-carboxylate. Researchers are exploring eco-friendly synthesis routes to minimize environmental impact while maintaining high yields and purity. This aligns with broader industry trends toward sustainable chemical production and reduced carbon footprints.

For those working in material science, the compound's potential extends to the development of advanced polymers and coatings. Its aromatic structure and functional groups make it a candidate for creating high-performance materials with tailored properties. Innovations in this area could lead to breakthroughs in electronics, packaging, and other industrial applications.

In summary, Methyl 3,6-dichloro-5-methylpyrazine-2-carboxylate (CAS No. 72876-13-2) is a multifaceted compound with significant potential across multiple sectors. Its role in pharmaceutical intermediates, agrochemicals, and material science underscores its importance in modern chemistry. As research continues to uncover new applications, this compound is poised to remain a key player in the chemical industry.